Cas no 1269497-48-4 (5-(hydrazinylmethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(hydrazinylmethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• CAS No: 1269497-48-4
• MF: C₇H₁₄N₄S
• MW: 186.277859210968
• CID: 6287809
• PubChem ID: 53275190
• Update Time: 2025-07-15

5-(hydrazinylmethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(hydrazinylmethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• AKOS005215434
• EN300-1852770
• 1269497-48-4

• Inchi： 1S/C7H14N4S/c1-5-6(4-9-8)12-7(10-5)11(2)3/h9H,4,8H2,1-3H3
• InChI Key： YUFLVFGYUZVQPS-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1CNN)N(C)C

Computed Properties

• Exact Mass: 186.09391764g/mol
• Monoisotopic Mass: 186.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-(hydrazinylmethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine

Introduction to 5-(hydrazinylmethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 1269497-48-4)

5-(hydrazinylmethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine, identified by its CAS number 1269497-48-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a thiazole core appended with a hydrazinylmethyl side chain and three methyl groups at the N and C positions, making it a structurally complex and pharmacologically intriguing molecule. The unique arrangement of functional groups in this compound suggests potential biological activities that have garnered attention from researchers exploring novel therapeutic agents.

The thiazole ring is a prominent structural motif in many bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. Its stability and ability to engage in hydrogen bonding make it a versatile scaffold for drug design. In 5-(hydrazinylmethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine, the presence of the hydrazinylmethyl group introduces reactivity that could facilitate further derivatization or interaction with biological targets. The three methyl groups at positions N,N, and C further enhance the compound's lipophilicity and may influence its metabolic pathways.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and potential interactions. Studies utilizing molecular docking simulations have shown that compounds with similar structures to 5-(hydrazinylmethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine may exhibit binding affinity to enzymes and receptors involved in inflammatory pathways. This aligns with ongoing research into modulating these pathways for therapeutic benefit.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms associated with existing drugs. The structural features of 5-(hydrazinylmethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine make it a promising candidate for further investigation. Researchers are exploring its potential as an intermediate in synthesizing more complex molecules designed to target specific disease pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have allowed for more efficient production of complex heterocycles like 5-(hydrazinylmethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine, enabling larger-scale studies and preclinical testing. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly useful in streamlining these processes.

One area of active research is the exploration of thiazole derivatives as antimicrobial agents. The structural motif has been shown to disrupt bacterial cell membranes and interfere with essential metabolic processes. Preliminary studies on derivatives of 5-(hydrazinylmethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine have demonstrated promising results in vitro against certain resistant strains of bacteria. These findings underscore the importance of continued investigation into this class of compounds.

The pharmacokinetic properties of 5-(hydrazinylmethyl)-N,N,4-trimethyl-1,3-thiazol-2-amine are also under scrutiny. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its suitability as a drug candidate. Computational models combined with experimental data are being used to predict these properties before costly clinical trials are initiated.

In conclusion,5-(hydrazinylmethyl)-N,N,4-trimethyl-1,3-thiazol-2-amineseems poised to play a significant role in future pharmaceutical developments due to its unique structural features and potential biological activities. Continued research into its synthesis, pharmacological effects,and pharmacokinetic profile will be essential for realizing its full therapeutic potential.